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Compound of Interest

Compound Name: H-Beta-ala-amc hcl

Cat. No.: B8132148

Get Quote

H-Beta-ala-AMC HCl is a fluorogenic substrate primarily used to detect and quantify the

activity of various aminopeptidases.[1][2] Upon enzymatic cleavage of the β-alanine residue,

the highly fluorescent molecule 7-amino-4-methylcoumarin (AMC) is released.[2] The

fluorescence of AMC, typically measured at excitation and emission maxima of 340-360 nm

and 440-460 nm respectively, allows for the sensitive quantification of enzyme activity.[2] Its

applications are prevalent in basic research and drug discovery, for instance, in identifying

Pseudomonas aeruginosa, which exhibits β-alanine aminopeptidase activity.[1][2]

Key Chemical Properties:
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Property Value Source

Synonyms
H-β-Alanine-AMC, 7-N-β-

Alanylamino-4-methylcoumarin
[2]

Molecular Formula
C₃H₈ClNO₂ (for β-Alanine

Hydrochloride)
[3]

Molecular Weight
282.72 g/mol (for Beta-Ala-

AMC)
[1]

Appearance White crystal powder [4]

Solubility Soluble in DMSO [1]

Hazard Identification and Risk Assessment
A thorough risk assessment is the cornerstone of safe laboratory practice. While β-alanine itself

is not classified as a hazardous substance, the hydrochloride salt of H-Beta-ala-AMC

introduces potential hazards that must be managed.[5][6] The toxicological properties of the

complete molecule have not been fully investigated, warranting a cautious approach.[7]

Potential Hazards:

Inhalation: May cause respiratory tract irritation.[7][8]

Skin Contact: May cause skin irritation.[7][8]

Eye Contact: May cause eye irritation.[7][8]

Ingestion: May be harmful if swallowed.[8]

Chronic Exposure: Potential for harm exists, though specific data is unavailable.[9]

Acidic Properties: As a hydrochloride salt, the compound is acidic and can be corrosive,

particularly in the presence of moisture.[10][11][12]

A systematic approach to risk assessment should be followed before commencing any work

with this compound.
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Caption: Risk assessment workflow for handling H-Beta-ala-AMC HCl.
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Engineering Controls and Personal Protective
Equipment (PPE)
To minimize exposure, a combination of engineering controls and appropriate PPE is essential.

Engineering Controls:

Ventilation: Always handle H-Beta-ala-AMC HCl in a well-ventilated area.[11][13] For

procedures that may generate dust, such as weighing or aliquoting, a chemical fume hood is

mandatory.[8][13]

Emergency Access: Ensure that an emergency eyewash station and safety shower are

readily accessible in the immediate work area.[13][14]

Personal Protective Equipment (PPE): The selection of PPE depends on the scale of the

operation and the potential for exposure.

Operation/Scal
e

Eye/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Small-Scale

Laboratory Use

(mg to g)

Tightly fitting

safety goggles or

glasses with

side-shields.[13]

Chemical-

resistant gloves

(e.g., nitrile).[13]

Standard

laboratory coat.

[13]

Not typically

required if

handled in a

chemical fume

hood.[13]

Large-Scale

Operations or

Spills

Face shield and

chemical safety

goggles.[12][13]

Heavy-duty,

chemical-

resistant gloves.

[13]

Full protective

suit or chemical-

resistant apron.

[11][12]

A NIOSH-

approved

respirator with an

appropriate

cartridge for acid

gases and

particulates (e.g.,

N95) is

recommended.

[8][12][13]
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Step-by-Step Safe Handling Protocol
A methodical approach to handling the solid compound is critical to prevent contamination and

exposure.

Preparation: Before handling the compound, ensure the work area (preferably a chemical

fume hood) is clean and uncluttered. Prepare all necessary equipment, including spatulas,

weigh boats, and pre-labeled containers.

Donning PPE: Put on the appropriate PPE as detailed in the table above.[13]

Weighing and Transfer:

Handle H-Beta-ala-AMC HCl as a solid powder.

To minimize dust generation, use a weigh boat or weighing paper and carefully transfer

the material.[13] Avoid any actions that could cause the powder to become airborne.

Close the primary container tightly immediately after use.[13][15]

Solution Preparation:

When dissolving the compound, typically in DMSO, add the solvent to the powder slowly.

If preparing aqueous solutions from a stock, always add the acidic stock solution to the

water or buffer, never the other way around, to avoid splashing.[12]

Post-Handling:

Thoroughly wash hands with soap and water after handling is complete, even if gloves

were worn.[13]

Decontaminate all work surfaces and equipment.

Properly remove and dispose of contaminated PPE.[13]

Storage and Stability
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Proper storage is crucial for maintaining the integrity of H-Beta-ala-AMC HCl and ensuring

laboratory safety.

Temperature: Store in a freezer at or below -15°C.[1] Some suppliers recommend storage at

2-8°C or not exceeding 5°C, so always consult the manufacturer's specific instructions.[4][8]

Light: The compound is light-sensitive.[7] Store in a light-protected container (e.g., amber

vial) and minimize light exposure during handling.[1][9]

Moisture: The compound is moisture-sensitive and should be stored in a tightly closed

container in a dry, cool, well-ventilated place.[7][9]

Incompatibilities: Store away from incompatible materials such as strong oxidizing agents,

strong bases, and metals.[15][16][17]

Spill and Emergency Procedures
Immediate and correct response to spills and exposures is critical.

Spill Response:
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Caption: Decision-making flowchart for H-Beta-ala-AMC HCl spill response.
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Small Spills: For minor spills, avoid breathing in the dust.[13] Carefully sweep up the spilled

solid and place it into a designated, labeled container for chemical waste.[13] Clean the spill

area with a damp cloth to ensure no residue remains.[13]

Large Spills: For larger spills, evacuate the area immediately and follow your institution's

emergency procedures.[13][15]

First Aid Measures:

Eye Contact: Immediately flush eyes with copious amounts of water at an emergency

eyewash station for at least 15 minutes, separating the eyelids with fingers.[9][15] Seek

immediate medical attention.

Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing

contaminated clothing.[7][15] Seek medical advice if irritation persists.[9]

Inhalation: Move the individual to fresh air.[7][9] If breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion: If the person is conscious, rinse their mouth with water.[7][9] Do not induce

vomiting. Seek immediate medical attention.

Waste Disposal
Proper disposal is a legal and ethical responsibility to protect the environment and public

health.

Waste Segregation: All waste contaminated with H-Beta-ala-AMC HCl, including unused

solid material, contaminated weigh boats, gloves, and paper towels, should be collected in a

dedicated, clearly labeled hazardous waste container.[6][13]

Disposal Method: Disposal must be conducted in accordance with all local, state, and federal

regulations.[8][18] The recommended method is through a licensed chemical waste disposal

facility.[18]

Empty Containers: Empty containers should be triple-rinsed with an appropriate solvent. The

rinsate must be collected and disposed of as hazardous waste.[18] Never wash the
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compound or its containers down the drain.[18]

By integrating these safety and handling protocols into all experimental workflows, researchers

can mitigate risks, ensure the well-being of laboratory personnel, and uphold the highest

standards of scientific integrity.

References
Benchchem. Personal protective equipment for handling H-Ala-OEt.HCl.
U.S. Chemical Storage. (2018). Storing Corrosive Liquids: Safe Hydrochloric Acid Storage
Solutions.
Carl ROTH. Safety Data Sheet: β-Alanine.
Washington State University. Hydrochloric-Acid_2024-05-02.docx.
Poly Processing. (2023). Hydrochloric Acid Storage Tanks: Storage Requirements and
Precautions.
AAT Bioquest. Beta-Ala-AMC.
AAT Bioquest. Safety Data Sheet for Beta-Ala-AMC (Cat No. 13202).
Echemi. (2024). Essential Hydrochloric Acid Safety Precautions.
Cayman Chemical. H-β-Ala-AMC (trifluoroacetate salt).
OxyChem. Hydrochloric Acid Handbook.
Benchchem. Proper Disposal of beta-Alanine: A Guide for Laboratory Professionals.
AAPPTec, LLC. MSDS - Safety Data Sheet: H-β-Ala-OMe HCl.
CORECHEM Inc. Safe Handling Guide: Hydrochloric Acid.
Chem-Impex. β-Alanine amide hydrochloride.
PubChem. beta-Alanine Hydrochloride.
Benchchem. Proper Disposal of H-Ala-OEt.HCl: A Guide for Laboratory Professionals.
Fisher Scientific. Hydrochloric acid - SAFETY DATA SHEET.
Cole-Parmer. Material Safety Data Sheet - Beta-Alanine, 99+%.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Beta-Ala-AMC | AAT Bioquest [aatbio.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://pdf.benchchem.com/555/Proper_Disposal_of_H_Ala_OEt_HCl_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b8132148?utm_src=pdf-custom-synthesis#bc-rfq
https://www.aatbio.com/products/beta-ala-amc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8132148?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. caymanchem.com [caymanchem.com]

3. beta-Alanine Hydrochloride | C3H8ClNO2 | CID 12201475 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. chemimpex.com [chemimpex.com]

5. carlroth.com [carlroth.com]

6. pdf.benchchem.com [pdf.benchchem.com]

7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

8. peptide.com [peptide.com]

9. docs.aatbio.com [docs.aatbio.com]

10. Resources for Managing Your Corrosive Storage | U.S. Chemical Storage
[uschemicalstorage.com]

11. echemi.com [echemi.com]

12. Safe Handling Guide: Hydrochloric Acid - CORECHEM Inc. [corecheminc.com]

13. pdf.benchchem.com [pdf.benchchem.com]

14. oxychem.com [oxychem.com]

15. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]

16. ironcladenvironmental.com [ironcladenvironmental.com]

17. fishersci.com [fishersci.com]

18. pdf.benchchem.com [pdf.benchchem.com]

To cite this document: BenchChem. [Compound Profile and Scientific Application].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8132148/docs#compound-profile-and-scientific-
application]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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